Cyclohexyl methanesulfonate
Cat. No. B100790
Key on ui cas rn:
16156-56-2
M. Wt: 178.25 g/mol
InChI Key: KOGOBKOHQTZGIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08134001B2
Procedure details
To a stirred solution of cyclohexanol (Aldrich, 10.2 g, 100 mmol) in methylene chloride (250 mL) at 0° C., Methane sulfonyl chloride (8.52 mL, 110 mmol) and triethyl amine (17.5 mL, 125 mmol) were added slowly and the mixture was stirred for 2 hrs. The reaction was quenched with water and the mixture was washed with 0.5 N HCl and brine solution. The organic layer was dried with sodium sulfate. Removal of solvent gave a yellow oil. 18.05 g.
Identifiers
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REACTION_CXSMILES
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[CH:1]1([OH:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[CH3:8][S:9](Cl)(=[O:11])=[O:10].C(N(CC)CC)C>C(Cl)Cl>[CH:1]1([O:7][S:9]([CH3:8])(=[O:11])=[O:10])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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10.2 g
|
|
Type
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reactant
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|
Smiles
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C1(CCCCC1)O
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Name
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|
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Quantity
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8.52 mL
|
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Name
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|
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Quantity
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17.5 mL
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Type
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reactant
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|
Smiles
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C(C)N(CC)CC
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|
Name
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|
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred for 2 hrs
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction was quenched with water
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WASH
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Type
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WASH
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Details
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the mixture was washed with 0.5 N HCl and brine solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried with sodium sulfate
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CUSTOM
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Type
|
CUSTOM
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|
Details
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Removal of solvent
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CUSTOM
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Type
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CUSTOM
|
|
Details
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gave a yellow oil
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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|
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Smiles
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C1(CCCCC1)OS(=O)(=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
